![molecular formula C9H13BrN2S B6349918 {[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide CAS No. 1326814-32-7](/img/structure/B6349918.png)
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide
Overview
Description
“{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide” is a chemical compound with the molecular formula C9H13BrN2S . It is also known as 2-(m-tolylmethyl)isothiourea .
Molecular Structure Analysis
The molecular structure of “{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide” can be represented by the InChI code: 1S/C9H12N2S.BrH/c1-7-4-2-3-5-8(7)6-12-9(10)11;/h2-5H,6H2,1H3,(H3,10,11);1H . The molecular weight of this compound is 261.19 .Physical And Chemical Properties Analysis
The compound “{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide” has a predicted density of 1.15±0.1 g/cm3 . The predicted boiling point is 300.4±45.0 °C . Unfortunately, the melting point is not available .Scientific Research Applications
Organic Synthesis Intermediates
3-Methylbenzyl carbamimidothioate hydrobromide: serves as an intermediate in organic synthesis. Its utility lies in its ability to introduce the carbamimidothioate group into larger molecules. This functionality is particularly valuable in the synthesis of pharmaceuticals and agrochemicals where this moiety may play a role in biological activity .
Catalyst-Free Synthesis
This compound is used in a catalyst-free synthesis method to create S-aryl carbamimidothioates . The process involves aryl diazonium fluoroborates, aryl isothiocyanates, amines, and Et3N as the base at room temperature. This method is significant for its operational simplicity and environmental compatibility .
Pharmaceutical Research
In pharmaceutical research, 3-Methylbenzyl carbamimidothioate hydrobromide is explored for its potential as a building block for drug development. Its structural features are of interest for the design of compounds with therapeutic properties, especially in the areas of anti-inflammatory and analgesic medications .
Chemical Education
The compound is also utilized in chemical education, particularly in experimental teaching for undergraduates. It provides a practical example of α-bromination reactions on acetophenone derivatives, which is a significant topic in organic chemistry education .
Asymmetric Organocatalysis
Derivatives of this compound have emerged as powerful tools in asymmetric organocatalysis. The presence of the thiourea moiety in molecules is widely recognized for its importance in functional materials and pharmaceuticals, making it a valuable subject of study .
Material Science
In material science, the compound’s derivatives are investigated for their application in the development of functional materials. The unique properties of the carbamimidothioate group can contribute to the creation of new materials with desired characteristics .
Analytical Chemistry
3-Methylbenzyl carbamimidothioate hydrobromide: can be used in analytical chemistry as a standard or reference compound. Its well-defined structure and properties make it suitable for use in techniques like NMR, HPLC, LC-MS, and UPLC to calibrate instruments or validate methods .
Innovation in Experimental Approaches
The compound is part of innovative experimental approaches that aim to improve the efficiency and yield of chemical reactions. Its role in facilitating α-substitution reactions of acetophenone derivatives showcases its potential to enhance experimental outcomes .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-Methylbenzyl Carbamimidothioate Hydrobromide are currently unknown. This compound is a derivative of carbamimidothioates, which have been studied for their potential applications in various fields . .
Mode of Action
Carbamimidothioates, in general, have been synthesized using aryl diazonium fluoroborates, aryl isothiocyanates, amines, and Et3N as the base at room temperature . The interaction of this compound with its potential targets and the resulting changes are yet to be explored.
properties
IUPAC Name |
(3-methylphenyl)methyl carbamimidothioate;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2S.BrH/c1-7-3-2-4-8(5-7)6-12-9(10)11;/h2-5H,6H2,1H3,(H3,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFSISZUZFKKYAH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CSC(=N)N.Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-Benzyl-4-[2-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid](/img/structure/B6349839.png)
![8-Benzyl-4-(2,4-difluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid](/img/structure/B6349843.png)
![8-Benzyl-4-(2-ethylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid](/img/structure/B6349846.png)
![8-Benzyl-4-(2,5-difluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid](/img/structure/B6349849.png)
![8-Benzyl-4-(3,4-difluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid](/img/structure/B6349855.png)
![8-Benzyl-4-(2,4,6-trimethylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid](/img/structure/B6349863.png)
![{[(3-Chloro-2-fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide](/img/structure/B6349877.png)
![8-Benzyl-4-(2-ethoxybenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid](/img/structure/B6349879.png)
![{[(3-Methoxyphenyl)methyl]sulfanyl}methanimidamide hydrobromide](/img/structure/B6349889.png)
![{[(3,4-Difluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide](/img/structure/B6349897.png)
![[(2-Phenylpropyl)sulfanyl]methanimidamide hydrobromide](/img/structure/B6349905.png)
![{[5-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)pentyl]sulfanyl}methanimidamide hydrobromide](/img/structure/B6349907.png)
![{[2-(4-Fluorophenoxy)ethyl]sulfanyl}methanimidamide hydrobromide](/img/structure/B6349910.png)
![{[(2-Chlorophenyl)methyl]sulfanyl}methanimidamide hydrobromide](/img/structure/B6349925.png)